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For Researchers, Scientists, and Drug Development Professionals

Abstract
Anidoxime hydrochloride is a synthetic compound that has been investigated for its

analgesic properties. This technical guide provides a comprehensive overview of its chemical

structure, physicochemical properties, and known pharmacological characteristics. While

research on anidoxime hydrochloride is not extensive, this document consolidates available

data to support further investigation and drug development efforts.

Chemical Structure and Identifiers
Anidoxime is an oxime derivative with the systematic IUPAC name 3-(diethylamino)-1-phenyl-1-

propanone, O-[[(4-methoxyphenyl)amino]carbonyl]oxime. The hydrochloride salt is the form

typically used in pharmaceutical research.

Structure:

Table 1: Chemical Identifiers of Anidoxime and its Hydrochloride Salt
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Identifier Value Reference

IUPAC Name

3-(diethylamino)-1-phenyl-1-

propanone, O-[[(4-

methoxyphenyl)amino]carbonyl

]oxime

CAS Number (Anidoxime) 34297-34-2

CAS Number (Anidoxime HCl) 31729-11-0

Molecular Formula

(Anidoxime)
C21H27N3O3

Molecular Formula (Anidoxime

HCl)
C21H28ClN3O3

Molecular Weight (Anidoxime) 369.47 g/mol

Molecular Weight (Anidoxime

HCl)
405.92 g/mol

Canonical SMILES

CCN(CC)CCC(=NOC(=O)NC1

=CC=C(C=C1)OC)C2=CC=CC

=C2

InChI Key
XPHBRTNHVJSEQD-

UHFFFAOYSA-N

Physicochemical Properties
A comprehensive summary of the known physicochemical properties of anidoxime
hydrochloride is presented below. It is important to note that experimentally derived data for

some parameters are limited in publicly available literature.

Table 2: Physicochemical Properties of Anidoxime Hydrochloride
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Property Value Remarks

Melting Point Data not available

pKa Data not available

logP Data not available

Calculated values may vary

depending on the algorithm

used.

Water Solubility Data not available

The hydrochloride salt form is

expected to have higher

aqueous solubility than the

free base.

Solubility in other solvents Soluble in DMSO [1]

Pharmacological Properties and Mechanism of
Action
Anidoxime has been primarily investigated for its analgesic effects. Clinical studies have

suggested that its analgesic potency may be comparable to or greater than that of morphine,

with a potentially lower liability for physical dependence.[2]

The precise mechanism of action for anidoxime's analgesic activity has not been fully

elucidated. Based on its chemical structure as an oxime, it is plausible that its mechanism may

differ from traditional opioid analgesics. However, there is currently no definitive evidence from

binding assays or functional studies to confirm its interaction with opioid receptors or its

influence on the cyclooxygenase (COX) pathway and prostaglandin synthesis.

Potential Signaling Pathways
Given the limited direct research on anidoxime's signaling pathways, a hypothetical workflow

for investigating its mechanism of action is proposed.
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Proposed Mechanistic Investigation Workflow

Anidoxime Hydrochloride

Opioid Receptor Binding Assays
(μ, δ, κ)

COX-1/COX-2
Inhibition Assays

Downstream Signaling Pathway Analysis
(e.g., cAMP, Ca2+) Analgesic Effect

Click to download full resolution via product page

Caption: Proposed workflow for elucidating the analgesic mechanism of anidoxime
hydrochloride.

Experimental Protocols
Detailed experimental protocols from the primary literature are essential for reproducibility and

further research. The following sections outline the methodologies from key studies

investigating the properties of anidoxime hydrochloride.

Clinical Analgesic Trial (Grainger et al., 1977)
While the full text is not widely available, the abstract indicates a randomized, double-blind,

controlled clinical trial was conducted.[2]

Objective: To compare the analgesic efficacy of anidoxime with dihydrocodeine in

postoperative pain.

Study Design: A double-blind, randomized controlled trial.

Subjects: Patients experiencing postoperative pain.

Interventions:

Anidoxime (75 mg and 100 mg oral doses)
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Dihydrocodeine (50 mg oral dose)

Placebo (likely, though not explicitly stated in the abstract)

Outcome Measures: Assessment of pain relief at specified time points post-administration.

Results: No significant difference in analgesic effect was observed between the two doses of

anidoxime and dihydrocodeine. No side effects were reported for anidoxime.[2]

Analgesic and Dependence Studies in Animals
(Watzman and Buckley, 1980)
The full text of this comparative study is not readily accessible. The abstract suggests the

following methodologies were employed.

Objective: To compare the analgesic, behavioral, and physical dependence properties of

anidoxime hydrochloride with morphine.

Animal Model: Likely rodents (e.g., rats or mice).

Analgesic Assays: Standard pain models such as the tail-flick test, hot plate test, or writhing

test would have been used to assess analgesic efficacy.

Behavioral Assessments: Observation of general behavior and motor activity following drug

administration.

Dependence Studies: Methods to induce and precipitate withdrawal symptoms, such as

naloxone challenge after chronic administration of the test compounds, would have been

utilized to assess physical dependence liability.

Conclusion
Anidoxime hydrochloride is a compound with demonstrated analgesic properties that may

offer a different pharmacological profile compared to traditional opioids. However, a significant

gap in the publicly available data exists, particularly concerning its detailed physicochemical

properties and a definitive mechanism of action. Further research, including in-depth

spectroscopic analysis, solubility studies, receptor binding assays, and exploration of its effects
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on inflammatory pathways, is necessary to fully characterize this compound and evaluate its

potential as a therapeutic agent. The experimental designs of early clinical and preclinical

studies provide a foundation for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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